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Compound of Interest

Compound Name: TS 155-2

Cat. No.: B560396

For Researchers, Scientists, and Drug Development Professionals

Introduction

TS 155-2 is a macrocyclic lactone, identified as an inhibitor of thrombin-evoked calcium (Ca2+)
entry into cells.[1] While its development is in the early stages, its mechanism of action
suggests potential applications in research areas involving thrombin-mediated signaling.[1]
Thrombin, a serine protease, plays a crucial role in hemostasis, thrombosis, and cellular
signaling in a variety of cell types including platelets, fibroblasts, endothelial cells, and smooth
muscle cells.[1] Dysregulation of thrombin signaling has also been implicated in pathologies
such as cancer. This document provides a guide for researchers to identify cell lines sensitive
to TS 155-2 and to characterize its effects through detailed experimental protocols.

Mechanism of Action

TS 155-2 is reported to block the influx of extracellular calcium following thrombin stimulation.
[1] The canonical thrombin signaling pathway involves the activation of Protease-Activated
Receptors (PARS) on the cell surface. This activation triggers G-protein-mediated signaling
cascades, leading to the activation of phospholipase C (PLC). PLC hydrolyzes
phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and
diacylglycerol (DAG). IP3 binds to its receptors on the endoplasmic reticulum, causing the
release of stored intracellular calcium. This initial calcium release is often followed by a
sustained influx of extracellular calcium through store-operated calcium channels. TS 155-2 is
thought to specifically inhibit this secondary calcium influx.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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